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Compound of Interest

Compound Name: 5-Methoxy-2-nitrophenol

Cat. No.: B105146 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential safety and logistical information for the proper

disposal of 5-Methoxy-2-nitrophenol, a compound requiring careful management due to its

hazardous properties.

Properties and Hazards
5-Methoxy-2-nitrophenol is a combustible solid that presents several health hazards.[1] It is

crucial to understand its properties to handle it safely.

Property Value

Molecular Formula C₇H₇NO₄

Molecular Weight 169.13 g/mol

Appearance Yellow powder or crystals

Melting Point 103-107 °C (lit.)

Boiling Point 110-112 °C / 1 mmHg (lit.)

GHS Hazard Codes H315, H319, H335

Hazard Class Skin Irrit. 2, Eye Irrit. 2, STOT SE 3

Signal Word Warning
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STOT SE 3: Specific target organ toxicity — single exposure, Category 3 (respiratory tract

irritation)

The compound is classified as causing skin irritation, serious eye irritation, and may cause

respiratory irritation.[1][2][3][4]

Pre-Disposal Handling and Storage
Before disposal, proper handling and storage are critical to mitigate risks.

Handling: Always handle 5-Methoxy-2-nitrophenol in a well-ventilated area or under a fume

hood.[3][5] Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3][4] Prevent contact

with skin and eyes by wearing appropriate personal protective equipment (PPE), including

gloves and eye/face protection.[3][4] Do not eat, drink, or smoke when using this product.[3]

[5]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3] The

designated storage area should be locked up or otherwise accessible only to qualified and

authorized personnel. Keep it away from incompatible materials such as strong oxidizing

agents, strong acids, and strong bases.[3][5]

Disposal Procedure
The primary recommendation for the disposal of 5-Methoxy-2-nitrophenol is to use a licensed

and approved waste disposal plant.[3][4] Do not dispose of it with household garbage or allow it

to reach sewage systems.[4]

Step-by-Step Disposal Workflow:

Container Management: Keep the waste chemical in its original container if possible. If not,

use a suitable, labeled, and closed container for disposal.[3] Do not mix with other waste.

Collection of Spillage: If a spill occurs, sweep up the solid material and place it into a suitable

container for disposal.[3][5] Avoid generating dust.

Contaminated Clothing: Take off and wash contaminated clothing before reuse.[3]
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Packaging Disposal: Uncleaned packaging should be handled in the same manner as the

product itself. Disposal must be made according to official regulations.[4]

Regulatory Compliance: Ensure that the disposal method is in strict accordance with all

local, regional, national, and international regulations.[4]

Experimental Protocols
No specific experimental protocols for the neutralization of 5-Methoxy-2-nitrophenol are

readily available in standard safety literature. The recommended procedure is professional

waste disposal. Attempting to neutralize the compound without a validated protocol can be

dangerous and is not advised.

Logical Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 5-Methoxy-2-nitrophenol.
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Start: 5-Methoxy-2-nitrophenol
for Disposal

Assess Hazards:
- Skin Irritant (H315)
- Eye Irritant (H319)

- Respiratory Irritant (H335)

Wear Appropriate PPE:
- Gloves

- Safety Goggles
- Lab Coat

- Dust Mask (N95)

Check for Spills

Clean Spill:
- Sweep up solid

- Place in sealed container
- Avoid dust generation

Yes

Package Waste:
- Use original or suitable, labeled container

- Keep container tightly closed
- Do not mix with other waste

No

Temporary Storage:
- Store in a cool, dry, well-ventilated area

- Away from incompatible materials

Engage Approved Waste
Disposal Service

Document Disposal:
- Record date, quantity, and disposal company

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 5-Methoxy-2-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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